Cas no 43124-92-1 (Dihydrobetulindiacetate)

Dihydrobetulindiacetate structure

Product Name:Dihydrobetulindiacetate

CAS No:43124-92-1

MF:C₃₄H₅₄O₄

MW:526.790171146393

CID:325379

PubChem ID:236415

Update Time:2025-04-19

Dihydrobetulindiacetate Chemical and Physical Properties

Names and Identifiers

- Dihydrobetulindiacetate
- Dihydrobetulin diacetate
- betulinol diacetate
- Lup-20(29)-ene-3,28-diol, 3,28-diacetate, (3beta)-
- Acetic acid (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-acetoxy-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-eicosahydro-cyclopenta[a]chrysen-3a-ylmethyl ester
- MFCD00017378
- Betulin3,28-diacetate
- ACon1_000228
- (+)-betulin diacetate
- BETULIN DIACETATE [MI]
- [(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-acetyloxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-3a-yl]methylacetate
- betulinol biacetate
- Lup-20(29)-ene-3,28-diol, diacetate, (3beta)-
- HY-N9437
- CS-0169355
- 1721-69-3
- AS-82564
- BDBM50483932
- Lup-20(29)-ene-3.beta., diacetate
- Q27290607
- CHEMBL359080
- MEGxp0_001895
- Lup-20(29)-ene-3, diacetate, (3.beta.)-
- NSC-38876
- NSC 38876
- U2YW502S1Q
- AKOS040744748
- MIROITGPMGDCGI-MQXQNARFSA-N
- LUP-20(29)-ENE-3,28-DIOL, 3,28-DIACETATE, (3.BETA.)-
- NCGC00180761-01
- NCI60_003697
- UNII-U2YW502S1Q
- 3,28-Di-O-acetylbetulin
- SCHEMBL6112851
- Betulin 3,28-diacetate, analytical reference material
- [(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-acetyloxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-3a-yl]methyl acetate
- betulin 3,28-diacetate
- [(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-acetoxy-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-3a-yl]methyl acetate
- EINECS 217-015-5
- 20(29)-Lupene-3beta, 28beta-diacetate
- 43124-92-1
- 3,28-diacetoxy-betulin
- NSC38876
- Betulindiacetate
- Betulin diacetate
- DTXSID701244307
- Inchi： 1S/C34H54O4/c1-21(2)24-12-17-34(20-37-22(3)35)19-18-32(8)25(29(24)34)10-11-27-31(7)15-14-28(38-23(4)36)30(5,6)26(31)13-16-33(27,32)9/h24-29H,1,10-20H2,2-9H3/t24-,25+,26-,27+,28-,29+,31-,32+,33+,34+/m0/s1
- InChI Key： MIROITGPMGDCGI-MQXQNARFSA-N
- SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(COC(C)=O)CC[C@@]12C

Computed Properties

Exact Mass: 526.402
Monoisotopic Mass: 526.402
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 38
Rotatable Bond Count: 6
Complexity: 998
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.6A^2
XLogP3: 9.4

Experimental Properties

Color/Form: No data avaiable
Density: No data available
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
Refractive Index: 1.526
PSA: 52.60000
LogP: 8.21870
Vapor Pressure: No data available

Dihydrobetulindiacetate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Dihydrobetulindiacetate Related Literature

1. Birch bark research and development

Pavel A. Krasutsky Nat. Prod. Rep. 2006 23 919
2. Simple synthesis of allobetulin, 28-oxyallobetulin and related biomarkers from betulin and betulinic acid catalysed by solid acids

Tong-Shuang Li,Jian-Xin Wang,Xue-Jing Zheng J. Chem. Soc. Perkin Trans. 1 1998 3957
3. 655. Dehydrogenation with mercuric acetate in the lupane series. Part I. Betulin and betulinic acid

J. M. Allison,William Lawrie,John McLean,G. R. Taylor J. Chem. Soc. 1961 3353
4. Dehydrogenation with mercuric acetate in the lupane series. Part III. A revised structure for dehydrolupeol derivatives

S. P. Adhikary,W. Lawrie,J. McLean J. Chem. Soc. C 1970 1030
5. 839. Triterpenoids in the bark of mountain ash (sorbus aucuparia L.)

William Lawrie,John McLean,G. R. Taylor J. Chem. Soc. 1960 4303